2-Methoxy-5-nitrobenzoyl chloride

• Molecular Formula: C8H6ClNO4
• Molecular Weight: 215.59 g/mol
• IUPAC Name: 2-methoxy-5-nitrobenzoyl chloride
• InChI: InChI=1S/C8H6ClNO4/c1-14-7-3-2-5(10(12)13)4-6(7)8(9)11/h2-4H,1H3
• InChI Key: NFODTGKNJTZWLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)Cl

Description

2-Methoxy-5-nitrobenzoyl chloride (hypothetical structure inferred from nomenclature) is an aromatic acyl chloride derivative featuring a methoxy (-OCH₃) group at the 2-position and a nitro (-NO₂) group at the 5-position on the benzene ring. Acyl chlorides of this type are typically reactive intermediates used in organic synthesis for introducing benzoyl groups into target molecules, such as pharmaceuticals or agrochemicals .

Comparison with Similar Compounds

Functional Group and Reactivity

Compound	Functional Groups	Key Reactivity
2-Methoxy-5-nitrobenzoyl chloride	Benzoyl chloride (-COCl), -OCH₃, -NO₂	High electrophilicity at carbonyl carbon; reacts with nucleophiles (e.g., amines, alcohols). Nitro group stabilizes electron-deficient aromatic ring .
2-Methoxy-5-nitroanilinium chloride (CAS 27165-17-9)	Anilinium (-NH₃⁺Cl⁻), -OCH₃, -NO₂	Ionic compound; limited acylating ability. Nitro and methoxy groups influence solubility and stability .
2-Methoxy-5-nitrobenzenediazonium chloride (CAS 68540-75-0)	Diazonium (-N₂⁺Cl⁻), -OCH₃, -NO₂	Highly reactive; participates in coupling reactions (e.g., azo dyes). Thermal instability due to diazo group .
2-Chloro-4-fluoro-5-nitrobenzoyl chloride (CAS not provided)	Benzoyl chloride, -Cl, -F, -NO₂	Similar acylating reactivity; chloro and fluoro substituents enhance electron withdrawal, increasing carbonyl reactivity compared to methoxy .

Physicochemical Properties (Hypothetical Data)

Property	2-Methoxy-5-nitrobenzoyl chloride	2-Chloro-4-fluoro-5-nitrobenzoyl chloride	2-Methoxy-5-nitroanilinium chloride
Molecular Weight (g/mol)	~215.6	~237.9	~218.6
Melting Point (°C)	~80–85 (estimated)	~65–70 (reported)	>200 (ionic solid)
Solubility	Soluble in polar aprotic solvents	Soluble in dichloromethane, THF	Water-soluble due to ionic nature

Key Research Findings

Substituent Effects: The methoxy group in 2-methoxy-5-nitrobenzoyl chloride acts as a weak electron donor, slightly reducing the electron-withdrawing effect of the nitro group compared to chloro/fluoro analogs. This may lower its reactivity in acylation reactions relative to 2-chloro-4-fluoro-5-nitrobenzoyl chloride .

Stability : Diazonium derivatives (e.g., 2-methoxy-5-nitrobenzenediazonium chloride) exhibit significantly lower thermal stability than acyl chlorides, limiting their utility in high-temperature reactions .

Applications : Acyl chlorides like 2-methoxy-5-nitrobenzoyl chloride are preferred in peptide coupling and polymer synthesis, whereas diazonium salts are specialized for dye manufacturing .